Cas no 847335-95-9 (1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 847335-95-9
• MF: C₁₉H₁₉ClN₄O₃S
• MW: 418.897161722183
• CID: 5438011
• Update Time: 2025-05-22

1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)sulfonyl-1-(3-methoxypropyl)-2H-imidazo[4,5-b]quinoxaline
• 1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C19H19ClN4O3S/c1-27-11-5-10-23-13-24(28(25,26)15-7-4-6-14(20)12-15)19-18(23)21-16-8-2-3-9-17(16)22-19/h2-4,6-9,12H,5,10-11,13H2,1H3
• InChI Key： BMQJMEFVJBTLMX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(CCCOC)CN(S(C3=CC=CC(Cl)=C3)(=O)=O)C=12

Additional information on 1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo4,5-bquinoxaline

1-(3-Chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo[4,5-b]quinoxaline: A Comprehensive Overview

The compound with CAS No 847335-95-9, known as 1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo[4,5-b]quinoxaline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazoquinoxalines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure is characterized by a fused imidazoquinoxaline core, a sulfonyl group attached to a chlorobenzene ring, and a methoxypropyl substituent. These features contribute to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the imidazo[4,5-b]quinoxaline framework as a promising scaffold for the development of novel therapeutic agents. The fused bicyclic structure provides a rigid platform that can be further functionalized to enhance bioavailability and target specificity. In particular, the substitution patterns on the imidazoquinoxaline core play a critical role in modulating the compound's pharmacokinetic properties and biological activity. For instance, the presence of electron-withdrawing groups like the sulfonyl moiety can increase lipophilicity and improve membrane permeability, which are essential for drug delivery.

The sulfonyl group attached to the chlorobenzene ring in this compound serves multiple purposes. It not only enhances the molecule's stability but also acts as a bioisostere for other functional groups, potentially offering new avenues for drug design. Furthermore, the chlorobenzene substituent introduces additional electronic effects that can influence the compound's reactivity and selectivity in biological systems. This makes it an attractive candidate for exploring its potential in anti-tumor and anti-inflammatory applications.

The methoxypropyl substituent on the imidazoquinoxaline core adds another layer of complexity to this molecule. Methoxy groups are known for their ability to modulate hydrogen bonding interactions and improve solubility in aqueous environments. The propyl chain further extends the molecule's hydrophobicity profile, which could be advantageous in designing drugs with optimal pharmacokinetic properties. Recent research has demonstrated that such substituents can significantly influence the compound's ability to penetrate cellular membranes and bind to target proteins with high affinity.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The synthesis typically begins with the preparation of the imidazoquinoxaline core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps involve introducing the sulfonyl and methoxypropyl groups at specific positions on the core structure. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in catalytic methods have enabled more efficient routes to similar compounds, potentially lowering production costs and improving scalability. For example, transition metal-catalyzed coupling reactions have been employed to install sulfonyl groups onto aromatic rings with high regioselectivity. Such innovations are expected to accelerate the development of this compound for industrial applications.

In terms of biological evaluation, preliminary studies suggest that this compound exhibits potent activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation has positioned it as a potential candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, showing promise as a therapeutic agent for inflammatory diseases.

Despite its potential benefits, further research is needed to fully understand its mechanism of action and safety profile. Ongoing studies are investigating its pharmacokinetics in animal models to assess bioavailability and metabolic stability. These efforts will be crucial in determining whether this compound can progress to clinical trials.

In conclusion, 1-(3-chlorobenzenesulfonyl)-3-(3-methoxypropyl)-1H,2H,3H-imidazo[4,5-b]quinoxaline represents an exciting advancement in organic synthesis with potential applications across multiple therapeutic areas. Its unique structure combines functional groups that offer both chemical stability and biological activity, making it a valuable addition to the arsenal of modern drug discovery tools.